Cas no 62848-40-2 (1,3(2H,4H)-Isoquinolinedione, hexahydro-4a-methyl-, trans-)
62848-40-2 structure
Product Name:1,3(2H,4H)-Isoquinolinedione, hexahydro-4a-methyl-, trans-
CAS No:62848-40-2
MF:C10H15NO2
MW:181.231602907181
CID:429952
PubChem ID:71382260
Update Time:2025-04-19
1,3(2H,4H)-Isoquinolinedione, hexahydro-4a-methyl-, trans- Chemical and Physical Properties
Names and Identifiers
-
- 1,3(2H,4H)-Isoquinolinedione, hexahydro-4a-methyl-, trans-
- (4aS,8aR)-4a-methyl-4,5,6,7,8,8a-hexahydroisoquinoline-1,3-dione
- (4aS,8aR)-4a-Methylhexahydroisoquinoline-1,3(2H,4H)-dione
- DTXSID70804653
- 62848-40-2
-
- Inchi: 1S/C10H15NO2/c1-10-5-3-2-4-7(10)9(13)11-8(12)6-10/h7H,2-6H2,1H3,(H,11,12,13)/t7-,10-/m0/s1
- InChI Key: LARCIEGGOJHJOS-XVKPBYJWSA-N
- SMILES: O=C1[C@@H]2CCCC[C@@]2(C)CC(N1)=O
Computed Properties
- Exact Mass: 181.11035
- Monoisotopic Mass: 181.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.17
1,3(2H,4H)-Isoquinolinedione, hexahydro-4a-methyl-, trans- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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